Cas no 28391-17-5 (But-3-enoic Acid)

• Product Name: But-3-enoic Acid
• CAS No: 28391-17-5
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 1434598
• PubChem ID: 32743
• Update Time: 2025-04-20

But-3-enoic Acid Chemical and Physical Properties

Names and Identifiers

• But-3-enoic Acid
• B0694
• 28391-17-5
• 3-buten-1-oic acid
• H10768
• NSC-44546
• Q223058
• 3-but-enoic acid
• MFCD00002782
• AKOS000202541
• 3-Butenoic acid, 97%
• CH2=CHCH2COOH
• AI3-32117
• 3-Butenoic Acid; Ethenylacetic Acid; NSC 44546; ss-Butenoic Acid
• STR03460
• .beta.-Butenoic acid
• 625-38-7
• NSC44546
• NS00013669
• DTXSID60211539
• Acetic acid, ethenyl-
• EN300-19267
• NSC 44546
• CS-0069849
• Vinylacetic acid
• beta-Butenoic acid
• HY-W068697
• ethenylacetic acid
• BIDD:ER0588
• NSC-43973
• Vinyl acetic acid
• LMFA01030004
• 3-Butenoic acid
• 3-ButenoicAcid
• C4:1n-1
• 2-propenylcarboxylic acid
• NSC43973
• allylic acid
• B4860
• DA-60248
• 3-Butenoic acid, purum, >=96.5% (GC)
• A833833
• Vinylessigsaeure
• EINECS 210-892-5
• CHEBI:35897

• Inchi： 1S/C4H6O2/c1-2-3-4(5)6/h2H,1,3H2,(H,5,6)
• InChI Key： PVEOYINWKBTPIZ-UHFFFAOYSA-N
• SMILES： OC(CC=C)=O

Computed Properties

• Exact Mass: 86.03678
• Monoisotopic Mass: 86.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 65.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3